1-[1]benzofuro[3,2-d]pyrimidin-4-yl-N-(2,3-dihydro-1H-inden-1-yl)piperidine-3-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[7-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C28H25N5O5/c1-16-6-5-7-18(10-16)26-31-28(38-32-26)23-14-33(27-22(25(23)35)9-8-17(2)29-27)15-24(34)30-19-11-20(36-3)13-21(12-19)37-4/h5-14H,15H2,1-4H3,(H,30,34)
• InChI Key: OIPSMVYVASZKDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C4=C(C3=O)C=CC(=N4)C)CC(=O)NC5=CC(=CC(=C5)OC)OC
• Molecular Formula: C28H25N5O5
• Molecular Weight: 511.5 g/mol

Description

1-[1]benzofuro[3,2-d]pyrimidin-4-yl-N-(2,3-dihydro-1H-inden-1-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C28H25N5O5 and its molecular weight is 511.538. The purity is usually 95%.
BenchChem offers high-quality 1-[1]benzofuro[3,2-d]pyrimidin-4-yl-N-(2,3-dihydro-1H-inden-1-yl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[1]benzofuro[3,2-d]pyrimidin-4-yl-N-(2,3-dihydro-1H-inden-1-yl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Biological Activities

• Synthesis of Heterocyclic Compounds : A study by Abu‐Hashem et al. (2020) describes the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone. These compounds exhibited analgesic and anti-inflammatory activities, highlighting the potential therapeutic applications of such derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).

• Antipsychotic Agents : Another study investigated heterocyclic analogues of 1192U90, including carboxamides, for their potential antipsychotic activities. The study found that some derivatives exhibited potent in vivo activities comparable to traditional antipsychotic drugs, suggesting their utility in psychiatric medicine (Norman et al., 1996).

• Microwave Assisted Synthesis : Mekky et al. (2021) reported efficient procedures for synthesizing piperazine-linked bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) using microwave irradiation. These compounds, derived from bis(benzofuran-enaminone) hybrids, demonstrate the versatility of microwave-assisted synthesis in creating novel heterocyclic compounds (Mekky et al., 2021).

• Antineoplastic Tyrosine Kinase Inhibitor : Gong et al. (2010) studied the metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients. The identification of main metabolites highlights the drug's metabolic pathways in humans, which is critical for understanding its pharmacokinetics and optimizing therapeutic efficacy (Gong et al., 2010).

• Synthesis of Tetrahydrobenzo[b]thiophene Derivatives : Research by Abdalha et al. (2011) focuses on synthesizing new tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation. These compounds contribute to the development of novel therapeutic agents with potential applications in various medical fields (Abdalha et al., 2011).